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Compound of Interest

Compound Name: Propionylpromazine

Cat. No.: B14684581 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Propionylpromazine, a phenothiazine-based tranquilizer used in research. Adherence to

these procedures is critical for ensuring laboratory safety, environmental protection, and

regulatory compliance. The following step-by-step guidance is intended for researchers,

scientists, and drug development professionals.

I. Hazard Assessment and Regulatory Context
While the Safety Data Sheet (SDS) for Propionylpromazine hydrochloride may not classify it

as a hazardous substance under the Globally Harmonized System (GHS), its structural

similarity to other phenothiazine derivatives, such as Chlorpromazine, warrants a cautious

approach to its disposal.[1][2][3] Chlorpromazine is recognized as a toxic substance requiring

specific disposal protocols, including incineration.[3]

Furthermore, regulations from the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA) govern the disposal of pharmaceutical waste.[4] It is

imperative that laboratory personnel consult their institution's Environmental Health and Safety

(EHS) department to ensure compliance with all federal, state, and local regulations.

II. Step-by-Step Disposal Protocol
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The recommended method for the disposal of Propionylpromazine and its containers is

incineration by a licensed hazardous waste disposal company. This approach ensures the

complete destruction of the compound, minimizing the potential for environmental

contamination.

1. Personal Protective Equipment (PPE):

Before handling Propionylpromazine, always wear appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

2. Segregation and Labeling:

Do not mix Propionylpromazine waste with other chemical waste streams unless explicitly

approved by your EHS department.

Collect all waste Propionylpromazine (pure compound, solutions, and contaminated

materials) in a dedicated, clearly labeled, and sealed waste container.

The label should include:

"Hazardous Waste - Propionylpromazine"

The full chemical name: 1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-1-

propanone

Accumulation start date

The primary hazard statement: "Toxic" (as a precautionary measure)

3. Disposal of Contaminated Materials:

Any materials that have come into contact with Propionylpromazine, such as pipette tips,

gloves, and bench paper, should be considered contaminated and disposed of in the
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designated Propionylpromazine waste container.

4. Empty Containers:

Empty Propionylpromazine containers should be triple-rinsed with a suitable solvent (e.g.,

ethanol or methanol).

The rinsate must be collected and treated as hazardous waste, added to the designated

Propionylpromazine waste container.

After triple-rinsing, the container can be disposed of according to your institution's guidelines

for non-hazardous laboratory glass or plastic. Deface the label before disposal.

5. Arranging for Pickup and Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

segregated Propionylpromazine waste.

Do not attempt to dispose of Propionylpromazine down the drain or in regular trash.

III. Environmental Hazard Data
While specific ecotoxicity data for Propionylpromazine is limited, data for the closely related

compound Chlorpromazine highlights the potential for environmental harm. This data

underscores the importance of proper disposal to prevent release into aquatic ecosystems.
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Compound Organism Test Type Result Reference

Chlorpromazine
Ceriodaphnia

dubia (water flea)
Chronic Toxicity

Toxicological

effects observed

Chlorpromazine

Brachionus

calyciflorus

(rotifer)

24h LC50
0.833 - 1.795

mg/L

Chlorpromazine
Daphnia magna

(water flea)
48h EC50 1.805 mg/L

Promethazine
Artemia sp.

(brine shrimp)
48h LC50 18.10 µg/mL

LC50 (Lethal Concentration 50): The concentration of a chemical which kills 50% of a sample

population. EC50 (Effective Concentration 50): The concentration of a drug that gives half-

maximal response.

IV. Experimental Workflow and Decision Diagram
To facilitate the correct disposal procedure, the following workflow and decision-making

diagram should be followed.
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Caption: Disposal workflow for Propionylpromazine waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Propionylpromazine, thereby upholding the highest

standards of laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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